Cas no 84803-55-4 (hexahydro-2h-azocine-1-acetonitrile)

• Product Name: hexahydro-2h-azocine-1-acetonitrile
• CAS No: 84803-55-4
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 889195
• PubChem ID: 11970868
• Update Time: 2025-04-19

hexahydro-2h-azocine-1-acetonitrile Chemical and Physical Properties

Names and Identifiers

• hexahydro-2h-azocine-1-acetonitrile
• 2-(azocan-1-yl)acetonitrile
• 84803-55-4
• DTXSID30233844
• NS00038659
• AKOS009086876
• EINECS 284-181-3

• Inchi： 1S/C9H16N2/c10-6-9-11-7-4-2-1-3-5-8-11/h1-5,7-9H2
• InChI Key： HTWWMEWXLRWYHS-UHFFFAOYSA-N
• SMILES： N1(CC#N)CCCCCCC1

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27Ų